(2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate

• IUPAC Name: (2S)-4-methyl-2-phenyl-1-[(2,3,4-trimethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C21H28N2O3/c1-22-12-13-23(18(15-22)16-8-6-5-7-9-16)14-17-10-11-19(24-2)21(26-4)20(17)25-3/h5-11,18H,12-15H2,1-4H3/t18-/m1/s1
• InChI Key: WELOGKJXYTUMQT-GOSISDBHSA-N
• Canonical SMILES: CN1CCN(C(C1)C2=CC=CC=C2)CC3=C(C(=C(C=C3)OC)OC)OC
• Isomeric SMILES: CN1CCN([C@H](C1)C2=CC=CC=C2)CC3=C(C(=C(C=C3)OC)OC)OC
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

(2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and drug discovery.

Mechanism of Action

The exact mechanism of action of ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate is not fully understood. However, it has been suggested that its binding to the dopamine D2 receptor and sigma-1 receptor may play a role in its pharmacological effects. It has also been found to modulate the release of certain neurotransmitters, including dopamine, serotonin, and glutamate, which may contribute to its therapeutic potential.
Biochemical and Physiological Effects:
Studies have shown that ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate can induce a range of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in certain brain regions, which may contribute to its antidepressant and anxiolytic effects. It has also been shown to modulate the activity of certain ion channels, which may have implications for its potential use as a pain reliever.

Advantages and Limitations for Lab Experiments

One advantage of ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate is its potential as a selective ligand for certain receptors, which could aid in the development of more targeted and effective therapeutic agents. However, its complex synthesis method and limited availability may pose challenges for its use in lab experiments.

Future Directions

There are several future directions for research involving ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate. One potential area of investigation is its use as a potential therapeutic agent for neuropsychiatric disorders, particularly schizophrenia. Further studies could also explore its potential as a pain reliever and its effects on ion channels. Additionally, research could focus on developing more efficient synthesis methods for ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate to increase its availability and accessibility for lab experiments.
In conclusion, ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate is a chemical compound with significant potential for various scientific research applications. Its complex synthesis method and limited availability may pose challenges, but its potential as a selective ligand for certain receptors and its ability to induce a range of biochemical and physiological effects make it a promising area for future research.

Synthesis Methods

The synthesis of ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate involves a multi-step process that requires specific reagents and conditions. The initial step involves the reaction of 2,3,4-trimethoxybenzaldehyde with piperazine in the presence of a catalyst. The resulting product is then subjected to further reactions involving 4-methyl-2-phenyl-1-benzylpiperazine and trifluoroacetic acid, which ultimately leads to the formation of ((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate.

Scientific Research Applications

((2S)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate)-4-methyl-2-phenyl-1-(2,3,4-trimethoxybenzyl)piperazine trifluoroacetate has been extensively studied for its potential applications in medicinal chemistry and neuroscience. It has been found to exhibit significant affinity towards certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. This has led to its investigation as a potential therapeutic agent for various neuropsychiatric disorders, including schizophrenia, depression, and anxiety.